AMOZ-d5
Overview
Description
AMOZ-d5, also known as 3-Amino-5-morpholinomethyl-2-oxazolidinone-d5, is a labeled deuterated metabolite of nitrofuran . It is an antimicrobial drug used in veterinary medicine . It is also used as an analytical standard for the determination of drug metabolites in animal muscle tissue .
Molecular Structure Analysis
The molecular formula of this compound is C8H10D5N3O3 . Its molecular weight is 206.25 . The SMILES string representation is [2H]C([2H])(N1CCOCC1)C2([2H])OC(=O)N(N)C2([2H])[2H] .Scientific Research Applications
AMOZ-d5 has been studied for its potential to treat a variety of medical conditions. It has been shown to possess anti-inflammatory, anti-tumor and antiviral effects. It has also been studied for its potential to modulate the immune system and to treat neurological disorders. It has also been investigated for its potential to be used as an adjuvant for cancer vaccines and to treat autoimmune diseases.
Mechanism of Action
Target of Action
AMOZ-d5 is a labeled deuterated metabolite of nitrofuran , an antimicrobial drug used in veterinary medicine . Nitrofurans are known to target bacterial DNA , thereby inhibiting bacterial growth and survival .
Mode of Action
This compound, like other nitrofurans, is believed to exert its antimicrobial effects by interacting with bacterial DNA . This interaction results in the inhibition of DNA synthesis, leading to bacterial cell death .
Biochemical Pathways
Given that it is a metabolite of nitrofuran, it is likely to affect the dna synthesis pathway in bacteria .
Pharmacokinetics
As an analytical standard, this compound is used in various chromatography techniques for the determination of amoz in meat samples and aquaculture products .
Result of Action
The primary result of this compound action, similar to other nitrofurans, is the inhibition of bacterial growth and survival due to the disruption of DNA synthesis .
Action Environment
As an analytical standard, it is used in laboratory settings for the determination of amoz in various samples .
Advantages and Limitations for Lab Experiments
The main advantage of AMOZ-d5 is that it is a relatively simple compound to synthesize and can be readily purified by column chromatography. This makes it an ideal candidate for laboratory experiments. However, it should be noted that the compound is relatively unstable and can degrade over time. Additionally, the compound is relatively expensive, which can limit its use in large-scale experiments.
Future Directions
There are a number of potential future directions for the use of AMOZ-d5. These include further investigation of its potential as an adjuvant for cancer vaccines, as well as its potential to treat autoimmune diseases. Additionally, further research into its mechanism of action could lead to the development of more potent and specific inhibitors of pro-inflammatory cytokines and enzymes. Finally, further studies into its potential to modulate the immune system could lead to the development of new therapeutic strategies for the treatment of neurological disorders.
properties
IUPAC Name |
3-amino-4,4,5-trideuterio-5-[dideuterio(morpholin-4-yl)methyl]-1,3-oxazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O3/c9-11-6-7(14-8(11)12)5-10-1-3-13-4-2-10/h7H,1-6,9H2/i5D2,6D2,7D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVHAMVOINIHMEX-VJPLVGRJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2CN(C(=O)O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(C(OC(=O)N1N)([2H])C([2H])([2H])N2CCOCC2)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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